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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060

The proper disposal of 2-bromooctane is a critical aspect of laboratory safety and
environmental stewardship. As a halogenated organic compound, it is classified as hazardous
waste and requires specific handling procedures to mitigate risks to personnel and the
environment. Adherence to these guidelines is essential for researchers, scientists, and drug
development professionals to ensure regulatory compliance and a safe operational workflow.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to handle 2-bromooctane with the
appropriate Personal Protective Equipment (PPE) in a well-ventilated area or under a chemical
fume hood. 2-bromooctane is a combustible liquid that causes skin and serious eye irritation
and is very toxic to aquatic life with long-lasting effects.[1][2]

Required Personal Protective Equipment:

o Eye Protection: Wear tightly fitting chemical safety goggles or a face shield.[2][3]
» Hand Protection: Use appropriate chemical-resistant gloves.[1]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[3]

In case of a spill, immediately evacuate non-essential personnel, ensure the area is well-
ventilated, and remove all sources of ignition.[2][3] Contain the spill with an inert absorbent
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material like vermiculite, sand, or earth and collect it using non-sparking tools.[1][2] The
collected spill debris must be disposed of as hazardous waste.[4]

Step-by-Step Disposal Protocol

The guiding principle for 2-bromooctane disposal is that it must be managed as a segregated,
hazardous waste stream. Under no circumstances should 2-bromooctane or its containers be
disposed of down the drain, in regular trash, or by evaporation.[1][2][5]

Step 1: Waste Segregation

2-bromooctane is a halogenated organic compound. It is crucial to segregate it from all other
waste streams to ensure proper disposal and avoid dangerous chemical reactions.[6][7]

e DO collect 2-bromooctane waste in a container designated specifically for halogenated
organic waste.[5][6]

e DO NOT mix 2-bromooctane with:
o Non-halogenated organic wastes (e.g., acetone, ethanol, hexanes).[6]
o Agueous wastes (acids and bases).[7]

o Oxidizers or other reactive chemicals.[8][9]

Step 2: Use of Designated Waste Containers

All hazardous waste must be stored in appropriate containers that prevent leaks or ruptures.
[10]

o Container Type: Use a chemically compatible, non-reactive container with a tight-fitting screw
cap.[5][10] High-density polyethylene (HDPE) containers are often suitable for solvent waste.

[7]

» Condition: The container must be in good condition, free from cracks or external
contamination.[4][10]
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« Filling: Do not fill the container beyond 90% capacity to allow for vapor expansion.[7] The
container must remain closed except when actively adding waste.[11]

Step 3: Proper Labeling

Accurate labeling is a regulatory requirement and is critical for safety.
 All containers must be clearly labeled with a "Hazardous Waste" tag.[5]

e The label must include the full chemical name, "2-Bromooctane," and the approximate
volume or concentration of the contents.[6]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation in a designated Satellite
Accumulation Area (SAA) pending pickup.[10][11]

e Location: Store the container in a cool, dry, well-ventilated area away from heat, sparks, or
open flames.[2][12]

» Containment: Liquid waste containers must be kept in secondary containment bins to catch
any potential leaks.[4]

o Duration: Laboratories may accumulate waste for a limited time (e.g., up to 9-12 months),
provided the volume limits are not exceeded.[4][10][13] Once a container is full, it must be
removed within three days.[10]

Step 5: Arrange for Final Disposal

The final disposal of 2-bromooctane must be handled by professionals.

» Contact your institution’s Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor to schedule a waste pickup.[11]

o The recommended disposal method is controlled incineration at a licensed facility equipped
with scrubbers to manage hazardous combustion byproducts.[2]

Data Summary for Disposal and Handling
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The following table summarizes key quantitative data relevant to the safe handling and

disposal of 2-bromooctane.

Parameter Value | Guideline Citation
) o Halogenated Organic

Chemical Classification [6][7]
Compound

CAS Number 557-35-7 [1]

UN Number 3082 [1]
9 (Miscellaneous hazardous

Transport Hazard Class ] [1]
materials)

Packing Group 1 [1]
Drain Disposal Strictly Prohibited [1112]5]
) Chemically compatible (e.g.,

Waste Container ] [71[10]
HDPE) with secure cap
o Max 55 gallons of total
SAA Storage Limit [11][13]
hazardous waste
) Up to 12 months (if volume
SAA Storage Duration [10][13]

limits are not met)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-

bromooctane, from generation to final treatment.
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Caption: Workflow for the proper disposal of 2-bromooctane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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